Cas no 2890-96-2 (exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile)

Technical Introduction: exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile is a bicyclic nitrile compound featuring a strained norbornene framework with an exo-configured cyano substituent. This structure imparts reactivity useful in cycloaddition reactions, polymerization, and as a precursor for functionalized norbornane derivatives. The exo orientation enhances steric accessibility, facilitating selective transformations in synthetic chemistry. Its rigid bicyclic core contributes to controlled stereochemistry in polymer and small-molecule synthesis. The nitrile group offers versatility for further derivatization, including hydrolysis or reduction. Suitable for applications in materials science and pharmaceutical intermediates, this compound is valued for its balanced reactivity and structural precision. Storage under inert conditions is recommended to preserve stability.
exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile structure
2890-96-2 structure
Product Name:exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile
CAS No:2890-96-2
MF:C8H9N
MW:119.163761854172
CID:43533
PubChem ID:253307
Update Time:2025-10-29

exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
    • bicyclo[2.2.1]hept-2-ene-5-carbonitrile
    • (+-)-Norborn-5-en-2exo-carbonitril
    • (+-)-norborn-5-ene-2exo-carbonitrile
    • (+-)-Norbornen-(5)-carbonitril-(2exo)
    • (6S)-bicyclo[2.2.1]hept-2-ene-6-carbonitrile
    • bicyclo[2.2.1]hept-5-en-2-exo-carbonitrile
    • exo-5-Cyanobicyclo[2.2.1]hept-2-ene
    • Nsc76083
    • (1S,2R,4S)-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
    • (2s)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile
    • NSC-76083
    • EN300-91196
    • Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,(1R,2S,4R)-rel-
    • AKOS005366836
    • J-650253
    • SCHEMBL4968794
    • 2890-96-2
    • STL168071
    • BMAXQTDMWYDIJX-KAVNDROISA-N
    • exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile
    • Inchi: 1S/C8H9N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-4H2/t6?,7?,8-/m1/s1
    • InChI Key: BMAXQTDMWYDIJX-KAVNDROISA-N
    • SMILES: N#C[C@H]1CC2C=CC1C2

Computed Properties

  • Exact Mass: 119.07357
  • Monoisotopic Mass: 119.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 1.72218

exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile Pricemore >>

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Additional information on exo-Bicyclo2.2.1hept-5-ene-2-carbonitrile

Exo-Bicyclo[2.2.1]Hept-5-Ene-2-Carbonitrile: A Comprehensive Overview

The compound exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, identified by the CAS number 2890-96-2, is a bicyclic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic nitriles, which are known for their versatile applications in drug design, polymer synthesis, and as intermediates in organic synthesis.

The structure of exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile consists of a bicyclo[2.2.1]heptane framework with a double bond at the 5-position and a cyano group (-CN) attached at the 2-position. This arrangement imparts the molecule with both rigidity and reactivity, making it an interesting subject for chemical modification and functionalization studies.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials, particularly in the development of novel polymers and nanomaterials. The cyano group's ability to participate in hydrogen bonding and its electron-withdrawing nature make it a valuable functional group for tuning the physical properties of materials.

In terms of synthesis, several methods have been reported for the preparation of exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile. One prominent approach involves the cycloaddition reactions, where dienes or enynes are used to construct the bicyclic framework under specific reaction conditions such as heat or light irradiation.

The application of this compound extends beyond material science into pharmaceuticals, where its rigid structure can be exploited for designing bioactive molecules with specific pharmacokinetic properties.

In conclusion, exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile (CAS No: 89096) stands out as a versatile compound with promising applications across multiple disciplines due to its unique structure and reactivity.

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